Cas no 1623-15-0 (Monobutyl Phosphate)

• Product name: Monobutyl Phosphate
• CAS No: 1623-15-0
• MF: C₄H₁₁O₄P
• MW: 154.101502656937
• CID: 172381

Monobutyl Phosphate Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,monobutyl ester
• Monobutyl Phosphate
• butyl dihydrogen phosphate
• Acid butyl phosphate.
• butyl acid phosphate
• Butyl diacid phosphate
• Butyl dibasic acid phosphate
• Butyldihydrogenphosphat
• JAMP-4P
• Monobutylphosphoric acid
• mono-n-butylphosphoric acid
• MP-4
• n-butyl acid phosphate
• n-butylphosphoric acid
• Nsc41911

• Inchi： InChI=1S/C4H11O4P/c1-2-3-4-8-9(5,6)7/h2-4H2,1H3,(H2,5,6,7)
• InChI Key： BNMJSBUIDQYHIN-UHFFFAOYSA-N
• SMILES： CCCCOP(=O)(O)O

Computed Properties

• Exact Mass: 154.03900
• Monoisotopic Mass: 154.039495
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8

Experimental Properties

• Density: 1.283
• Boiling Point: 272.5°Cat760mmHg
• Flash Point: 118.6°C
• PSA: 76.57000
• LogP: 0.89580

Monobutyl Phosphate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P260-P280-P303+P361+P353-P304+P340+P310-P305+P351+P338
• Hazardous Material transportation number：UN 1718
• WGK Germany：1
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• Packing Group：III
• PackingGroup：III
• Safety Term：8
• Hazard Level：8
• Packing Group：III
• HazardClass：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Alkyl phosphates

Additional information on Monobutyl Phosphate

Monobutyl Phosphate (CAS No. 1623-15-0): An Overview of Properties, Applications, and Recent Research

Monobutyl Phosphate (CAS No. 1623-15-0) is a versatile chemical compound that has found widespread applications in various industries, including pharmaceuticals, cosmetics, and industrial processes. This article provides a comprehensive overview of the properties, applications, and recent research developments related to Monobutyl Phosphate.

Chemical Structure and Properties

Monobutyl Phosphate is an ester of phosphoric acid and butanol, with the chemical formula C₄H₁₀O₄P. It is a colorless to slightly yellow liquid with a mild characteristic odor. The compound is soluble in water and many organic solvents, making it highly versatile for various applications. Its molecular weight is approximately 154.08 g/mol.

The physical and chemical properties of Monobutyl Phosphate are crucial for its applications. It has a boiling point of around 255°C at atmospheric pressure and a melting point of -30°C. The compound exhibits good thermal stability and is resistant to hydrolysis under neutral and slightly acidic conditions. These properties make it suitable for use in formulations that require long-term stability.

Applications in Pharmaceuticals and Cosmetics

In the pharmaceutical industry, Monobutyl Phosphate is used as a plasticizer and stabilizer in various formulations. Its ability to improve the flexibility and durability of polymer matrices makes it an essential component in the production of tablets, capsules, and other drug delivery systems. Additionally, it is used as a solvent in the preparation of topical medications due to its excellent solubility properties.

In the cosmetics industry, Monobutyl Phosphate is utilized as an emollient and conditioning agent in skin care products. Its moisturizing properties help to enhance the texture and feel of creams, lotions, and other personal care items. The compound's low toxicity and non-irritating nature make it safe for use in products intended for daily application.

Industrial Applications

Beyond pharmaceuticals and cosmetics, Monobutyl Phosphate finds extensive use in industrial processes. It serves as a corrosion inhibitor in metalworking fluids, where it helps to protect metal surfaces from oxidation and wear. The compound is also used as a plasticizer in the production of adhesives, sealants, and coatings, improving their flexibility and adhesion properties.

In the oil and gas industry, Monobutyl Phosphate is employed as an additive in drilling fluids to enhance their performance by reducing friction and improving fluid stability. Its ability to function effectively under high temperatures and pressures makes it an ideal choice for deep well drilling operations.

Recent Research Developments

The ongoing research on Monobutyl Phosphate continues to uncover new applications and improve existing ones. Recent studies have focused on its potential as a green solvent in sustainable chemistry processes. Researchers at the University of California have demonstrated that Monobutyl Phosphate-based solvents can effectively replace traditional organic solvents in various reactions, reducing environmental impact while maintaining high reaction yields.

In another study published in the Journal of Applied Polymer Science, scientists explored the use of Monobutyl Phosphate-modified polymers for drug delivery systems. The results showed that these modified polymers exhibited enhanced biocompatibility and controlled release properties, making them promising candidates for targeted drug delivery applications.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While Monobutyl Phosphate is generally considered safe for its intended uses, proper handling procedures should be followed to ensure worker safety. The compound has low toxicity when ingested or applied topically but can cause eye irritation if splashed into the eyes. Therefore, appropriate personal protective equipment (PPE) such as gloves and safety goggles should be worn during handling.

Toxicological studies have shown that prolonged exposure to high concentrations of Monobutyl Phosphate may cause respiratory irritation or skin sensitization in some individuals. However, these effects are generally reversible upon discontinuation of exposure. Employers should provide adequate ventilation in work areas where the compound is used to minimize inhalation risks.

Sustainability and Environmental Impact strong> p > < p >In response to growing environmental concerns , recent research has focused on developing more sustainable methods for producing Monobutyl Phosphate strong > . Scientists at the Technical University of Munich have developed a novel catalytic process that significantly reduces energy consumption and waste generation compared to traditional manufacturing methods . This green chemistry approach not only lowers the environmental footprint but also enhances the economic viability of Monobutyl Phosphate strong > production . p > < p >Additionally , studies have investigated the biodegradability of Monobutyl Phosphate strong > . Results from these studies indicate that under aerobic conditions , the compound can be effectively degraded by microorganisms , reducing its persistence in the environment . This characteristic makes Monobutyl Phosphate strong > an attractive option for applications where environmental sustainability is a key consideration . p > < p >< strong >Conclusion strong > p > < p >< strong >Monobutyl Phosphate strong > (CAS No . 1623-15-0) is a multifaceted chemical compound with a wide range of applications across various industries . Its unique combination of physical and chemical properties makes it an essential component in pharmaceuticals , cosmetics , industrial processes , and emerging green chemistry technologies . Ongoing research continues to expand its potential uses while addressing safety , sustainability , and environmental concerns . As new developments emerge ,< strong > Monobutyl Phosphate strong > remains a valuable resource for innovation and progress in multiple fields . p > article > response >